![molecular formula C27H42F2O2 B1242643 (1R,3Z)-3-[(2E)-2-[(3aS,7aR)-1-[(2R)-5,5-difluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol CAS No. 71603-41-3](/img/structure/B1242643.png)
(1R,3Z)-3-[(2E)-2-[(3aS,7aR)-1-[(2R)-5,5-difluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
24,24-difluoro-25-hydroxyvitamin D3 is a vitamin D.
Scientific Research Applications
Applications in Catalysis and Material Science
Aromatization over Platinum-Alumina Catalysts
The process of aromatization, particularly involving heptanes and cycloheptane, over platinum-alumina catalysts, has been studied for its efficiency and mechanism. Such catalysts have demonstrated significant conversion rates, showing the potential for industrial applications in the synthesis of aromatic hydrocarbons from simpler organic compounds. The research delves into the mechanisms of skeletal isomerization and dehydrocyclization, crucial for understanding the catalytic processes and improving them for industrial applications (Pines & Nogueira, 1981).
Selective Catalytic Oxidation
Advances in the catalytic oxidation of cyclohexene have been noted for their ability to produce a variety of products with different oxidation states and functional groups. This process is important for creating intermediates widely used in the chemical industry. The review highlights the importance of controllable and selective oxidation reactions, underlying the synthetic value of these processes for both academic and industrial applications (Cao et al., 2018).
1-Methylcyclopropene Applications
The compound 1-methylcyclopropene has been explored for its role in inhibiting ethylene action, showcasing its potential to advance the understanding of ethylene's role in plants. This compound prevents ethylene effects in a range of fruits, vegetables, and floriculture crops, suggesting its application in agriculture to improve crop yield and quality by managing ripening and senescence processes effectively (Blankenship & Dole, 2003).
properties
CAS RN |
71603-41-3 |
---|---|
Molecular Formula |
C27H42F2O2 |
Molecular Weight |
436.6 g/mol |
IUPAC Name |
(1R,3Z)-3-[(2E)-2-[(3aS,7aR)-1-[(2R)-5,5-difluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol |
InChI |
InChI=1S/C27H42F2O2/c1-18-8-11-22(30)17-21(18)10-9-20-7-6-15-26(5)23(12-13-24(20)26)19(2)14-16-27(28,29)25(3,4)31/h9-10,19,22-24,30-31H,1,6-8,11-17H2,2-5H3/b20-9+,21-10-/t19-,22-,23?,24+,26-/m1/s1 |
InChI Key |
LRNVEDCUBISUTC-OWRPZGOZSA-N |
Isomeric SMILES |
C[C@H](CCC(C(C)(C)O)(F)F)C1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)O)C |
SMILES |
CC(CCC(C(C)(C)O)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
Canonical SMILES |
CC(CCC(C(C)(C)O)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
synonyms |
24,24-DFHV 24,24-difluoro-25-hydroxyvitamin D3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.